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Compound of Interest

Compound Name: Lysyl ornithine monohydrochloride

CAS No.: 880096-93-5

Cat. No.: B608780 Get Quote

Executive Summary: The Hygroscopicity Challenge
Lysyl-Ornithine (Lys-Orn) is a basic dipeptide frequently utilized in metabolic research and as a

fragment in larger antimicrobial peptide synthesis. Its chemical structure, characterized by two

primary amine side chains, renders it extremely hygroscopic, particularly when supplied as a

hydrochloride (HCl) or trifluoroacetate (TFA) salt.

The critical failure mode for this compound is moisture-induced deliquescence. When the

lyophilized "cake" absorbs atmospheric water, it undergoes a phase transition from a stable

glassy state to a rubbery or liquid state. This molecular mobility accelerates two degradation

pathways:

Hydrolysis: Cleavage of the peptide bond.

Cyclization (Lactamization): The ornithine delta-amino group is prone to intramolecular

nucleophilic attack on the carbonyl carbon, forming a lactam ring (3-amino-piperidin-2-one

derivatives), a reaction significantly faster in Ornithine than Lysine due to the favorable 6-

membered ring formation thermodynamics.

This guide provides a self-validating system to maintain Lys-Orn integrity.
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Issue 1: Physical State Change (Clumping or Gel
Formation)
Q: My Lys-Orn powder has turned into a sticky gel or a hard clump. Is it still usable? A:Likely

No.

Diagnosis: This indicates the peptide has absorbed significant moisture (deliquescence). The

transition from powder to gel means the glass transition temperature (Tg) has been

exceeded.

Risk: In this "rubbery" state, chemical reactivity increases exponentially. The risk of

hydrolysis or cyclization is high.

Validation: Perform an LC-MS analysis. If the purity has dropped below 95% or if you see a

mass shift corresponding to water loss (M-18, indicating lactamization), discard the batch.

Prevention: Never open a cold vial immediately. See SOP 1: Temperature Equilibration.

Issue 2: Weighing Inaccuracies
Q: The mass reading on my balance drifts upwards continuously while weighing Lys-Orn. A:

This is static hygroscopicity.

Mechanism: The dry peptide powder actively strips moisture from the air. The "drift" is the

weight of water being added to your sample in real-time.

Impact: You are under-dosing the peptide because a percentage of your weighed mass is

water, not Lys-Orn.

Solution: Use a closed weighing vessel or a specific "weighing by difference" technique (see

SOP 2). Do not use an open weigh boat.

Issue 3: Solubility Issues
Q: The peptide won't dissolve completely in my buffer, despite being a polar dipeptide. A: This

suggests aggregation or salt exchange.
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Cause: If stored improperly, partial humidity can cause micro-collapse of the cake, leading to

hard aggregates that resist solvation. Alternatively, if dissolved in a high-salt buffer (like PBS)

directly from high concentration, "salting out" can occur.

Troubleshooting:

Dissolve the peptide in sterile, deionized water or weak acetic acid (0.1%) first to ensure

full solvation.

Add the concentrated buffer to the peptide solution, not the other way around.

Sonication (15-30 seconds) can break up non-covalent aggregates.

Standard Operating Procedures (SOPs)
SOP 1: Aliquoting and Long-Term Storage
Objective: Create a "Single-Use" system to eliminate freeze-thaw cycles.

Dissolution: Dissolve the bulk lyophilized powder in sterile, nuclease-free water or 0.1%

acetic acid.

Note: Avoid phosphate buffers for storage; they precipitate during freezing.

Aliquoting: Dispense into high-quality polypropylene or glass vials with O-ring seals.

Volume: Match the aliquot size to your typical experimental requirement (e.g., 100 µL).

Lyophilization (Optional but Recommended): Re-lyophilize the aliquots if storage > 3 months

is required.

Inert Gas Purge: Gently flow Nitrogen or Argon gas over the vial headspace before capping

to displace humid air and oxygen.

Sealing: Cap tightly. Wrap the cap junction with Parafilm to create a secondary moisture

barrier.

Storage: Place vials in a secondary container (sealed box) with a silica gel packet. Store at

-80°C.
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SOP 2: The "Warm-Up" Protocol (Critical)
Objective: Prevent condensation on the cold peptide surface.

Remove the peptide vial from the -20°C/-80°C freezer.

Place the sealed vial immediately into a desiccator cabinet containing fresh silica gel.

Wait for the vial to reach ambient temperature (approx. 30-60 minutes).

Why? Opening a cold vial causes atmospheric moisture to flash-condense onto the

hygroscopic powder, ruining it instantly.

Open only after the vial feels neutral to the touch.

Data & Specifications
Table 1: Storage Container Compatibility

Container Type Moisture Barrier Static Charge Risk Recommendation

Borosilicate Glass

(Type I)
Excellent Low Best for bulk storage.

Polypropylene (PP)

Vials
Good High

Acceptable for

aliquots; use anti-

static gun.

Polystyrene (PS) Poor Moderate
Avoid. High moisture

permeability.

Microcentrifuge Tubes

(Snap-cap)
Moderate High

Risk of cap popping;

use screw-cap

instead.

Table 2: Stability Windows
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State Temperature Stability Window Primary Risk

Lyophilized Powder -80°C > 2 Years
Slow oxidation

(minor).

Lyophilized Powder -20°C 6-12 Months
Moisture ingress over

time.

Lyophilized Powder +4°C < 1 Month Hydrolysis/Clumping.

Solution (Water/Acid) -80°C 3-6 Months
Freeze-thaw

degradation.

Solution (Buffer pH >

7)
+4°C < 24 Hours

Rapid

Cyclization/Racemizat

ion.

Visualizations (Graphviz)
Diagram 1: Handling Decision Tree
Caption: Logic flow for determining the safety of using a stored Lys-Orn aliquot.
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Diagram 2: Degradation Pathways
Caption: Chemical mechanism showing how moisture facilitates the transition to inactive lactam

forms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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